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Compound of Interest

Compound Name: 3-Ethyl-3-heptanol

Cat. No.: B011723 Get Quote

Essential Safety and Handling Guide for 3-Ethyl-
3-heptanol
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 3-Ethyl-3-heptanol. Adherence to

these protocols is vital for ensuring personal safety and environmental protection in the

laboratory.

Hazard Identification and Classification
3-Ethyl-3-heptanol is a chemical that requires careful handling due to its potential health

hazards. Based on the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS), it presents the following risks:

Harmful if swallowed[1][2]

Causes skin irritation[1][2]

Causes serious eye damage[1][2]

May cause respiratory irritation[1][2]

Primary hazards are associated with its corrosive and irritant properties.[2]
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Physicochemical Data

Property Value

CAS Number 19780-41-7[1][2]

Molecular Formula C₉H₂₀O[1][2]

Molecular Weight 144.25 g/mol [2]

Synonyms 3-Ethylheptan-3-ol[2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. The

selection of PPE should be based on a thorough risk assessment of the specific laboratory

procedures being performed.
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Protection Type Recommended Equipment Standards

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Conforming to EN166 (EU) or

NIOSH (US) approved

standards.[1]

Skin Protection

Impervious clothing, such as a

lab coat, to prevent skin

contact.

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.[1]

Hand Protection

Chemical-resistant gloves.

Gloves must be inspected prior

to use and disposed of

properly after handling the

substance.

Use proper glove removal

technique to avoid skin

contact.

Respiratory Protection

Not typically required if work is

conducted in a well-ventilated

area or a chemical fume hood.

If vapors or mists are

generated, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Work should be performed in a

well-ventilated area to

minimize inhalation exposure.

[1]

Operational and Handling Protocols
Handling:

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation of vapors.[1]

Personal Practices: Avoid contact with skin and eyes.[1] Do not eat, drink, or smoke in areas

where the chemical is handled.[1] Wash hands thoroughly after handling.[1]

Aerosol Prevention: Avoid the formation of dust and aerosols during handling.[1]
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Storage:

Conditions: Store in a cool, dry, and well-ventilated place.[1]

Containers: Keep containers tightly closed when not in use.[1]

Security: It is recommended to store this chemical in a locked-up area.[1]

Incompatibilities: While specific incompatibilities for 3-Ethyl-3-heptanol are not detailed, it is

good practice to store it away from strong oxidizing agents, acids, and acid chlorides, similar

to other alcohols.[3]

First Aid Measures
Immediate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Seek immediate medical attention.

[1][4]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected skin with plenty of soap and

water.[1][4] If skin irritation persists, seek

medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do so.[1][5] Continue

rinsing and seek immediate medical attention

from an ophthalmologist.[1][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[1] Call a poison control center or doctor

for treatment advice.[1]
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Spill and Disposal Management
Spill Response Plan:

In the event of a spill, a clear and immediate response is necessary to contain the hazard and

protect personnel.

Spill Occurs Evacuate Immediate Area Don Appropriate PPE
(Gloves, Goggles, Lab Coat) Ensure Adequate Ventilation Contain Spill with

Inert Absorbent Material
Collect Absorbed Material
into a Sealed Container

Decontaminate Spill Area
with Soap and Water

Label as Hazardous Waste
and Arrange for Disposal

Click to download full resolution via product page

Caption: Workflow for responding to a 3-Ethyl-3-heptanol spill.

Disposal Plan:

Proper disposal of 3-Ethyl-3-heptanol is crucial to prevent environmental contamination.

Waste Collection: Collect all waste material, including contaminated absorbent from spills, in

a designated, sealed, and properly labeled hazardous waste container.[7]

Labeling: The container must be clearly labeled with "Hazardous Waste," the chemical name

"3-Ethyl-3-heptanol," and the relevant hazard symbols (e.g., corrosive, irritant).[7]

Regulatory Compliance: Do not dispose of this chemical down the drain or in general waste.

[7] All disposal must be conducted through an approved waste disposal plant or a licensed

chemical waste contractor in accordance with local, state, and federal regulations.[3][7]

Institutional Procedures: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the chemical waste.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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